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Introduction
Barbital sodium, also known as sodium 5,5-diethylbarbiturate or Veronal sodium, has

historically been a key component in various fixative solutions, primarily for biological sample

preservation in microscopy.[1][2] Its principal role in these formulations is not as a primary

fixative agent but as a robust buffering agent.[1] Barbital sodium effectively maintains a stable

and slightly alkaline pH, which is critical for preserving the fine ultrastructural details of cells

and tissues, particularly when using fixatives like osmium tetroxide.[3][4][5]

These application notes provide an overview of the utility of barbital sodium in fixative

solutions, detailing its mechanism of action as a buffer, and provide established protocols for its

use. While modern fixative formulations often utilize alternative buffering agents due to barbital

sodium being a controlled substance, understanding its properties and historical context

remains valuable for specialized applications and for interpreting older literature.[2][6]
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The primary function of barbital sodium in fixative solutions is to maintain a constant pH.[1] This

is crucial because the fixation process, particularly with agents like osmium tetroxide, can lead

to the production of acidic byproducts that can damage cellular structures.[4][5] Barbital

sodium, the salt of a weak acid (barbital), acts as the conjugate base in a buffer system. It

effectively neutralizes excess acid, thereby preventing a drop in pH and ensuring optimal

preservation of cellular morphology.[1][3] The buffering range of barbital is most effective on the

alkaline side of neutrality, making it ideal for fixatives requiring a pH of 7.3 to 7.5.[3][4]

Data Presentation
Table 1: Chemical and Physical Properties of Barbital
Sodium

Property Value

Molecular Formula C₈H₁₁N₂NaO₃

Molecular Weight 206.17 g/mol

pH (in solution) 9.0 - 10.5

Solubility in Water 103.1 g/L at 20°C

pKa of Barbital ~7.98

Source:[7][8]

Table 2: Composition of Michaelis' Veronal Acetate
Buffer

Component
Stock Solution
Concentration

Volume for Buffer

Sodium Acetate (anhydrous) 19.428 g in 500 mL H₂O 5 mL

Sodium Barbital (Veronal) 29.428 g in 500 mL H₂O 5 mL

0.1 N HCl N/A Variable (to adjust pH)

Distilled Water N/A To a final volume of 25 mL

Source:[3]
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Table 3: Composition of Palade's Osmium Tetroxide
Fixative (Variant)

Component Stock Solution/Reagent Volume/Amount

Veronal Acetate Buffer (pH 7.3-

7.5)
See Table 2 2 parts

2% Osmium Tetroxide (OsO₄) 2 g in 100 mL H₂O 1 part

Source:[3][4]

Experimental Protocols
Protocol 1: Preparation of Michaelis' Veronal Acetate
Buffer Stock Solution
Objective: To prepare a stock solution of Michaelis' Veronal Acetate Buffer for use in fixative

solutions.

Materials:

Sodium Acetate (anhydrous)

Sodium Barbital (Veronal)

Distilled Water

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Prepare Solution A (Sodium Acetate): Dissolve 19.428 g of anhydrous sodium acetate in

distilled water to a final volume of 500 mL.

Prepare Solution B (Sodium Barbital): Dissolve 29.428 g of sodium barbital in distilled water

to a final volume of 500 mL.
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Storage: Store both stock solutions in tightly sealed bottles at 4°C.

Protocol 2: Preparation of Working Veronal Acetate
Buffer (pH 7.4)
Objective: To prepare a working buffer solution with a specific pH for use in a fixative.

Materials:

Solution A (Sodium Acetate stock)

Solution B (Sodium Barbital stock)

0.1 N Hydrochloric Acid (HCl)

Distilled Water

pH meter

Graduated cylinders

Procedure:

In a beaker, combine 5 mL of Solution A and 5 mL of Solution B.

Add approximately 4 mL of 0.1 N HCl.

Add 10 mL of distilled water.

Measure the pH using a calibrated pH meter.

Adjust the pH to 7.4 by adding 0.1 N HCl dropwise.

Bring the final volume to 25 mL with distilled water.

Protocol 3: Preparation of Palade's Buffered Osmium
Tetroxide Fixative
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Objective: To prepare a complete fixative solution for electron microscopy.

Materials:

Working Veronal Acetate Buffer (pH 7.4)

2% Osmium Tetroxide (OsO₄) solution (handle with extreme caution in a fume hood)

Glass vials

Procedure:

In a glass vial, combine one part of the 2% OsO₄ solution with two parts of the working

Veronal Acetate Buffer (pH 7.4).

Mix gently.

The fixative is now ready for use. It should be prepared fresh before each use.

Diagrams
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Caption: Workflow for the preparation of a barbital-buffered fixative.
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Caption: The role of barbital sodium as a buffer in tissue fixation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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